Cas no 1261962-88-2 (4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol)

• Product Name: 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol
• CAS No: 1261962-88-2
• MF: C₁₅H₁₅ClO₂
• MW: 262.731403589249
• MDL: MFCD18313432
• CID: 2766331
• PubChem ID: 53219125
• Update Time: 2025-06-11

4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 1261962-88-2
• DTXSID00684001
• 2'-Chloro-4'-ethoxy-3-methyl-[1,1'-biphenyl]-4-ol
• 2'-Chloro-4'-ethoxy-3-methyl[1,1'-biphenyl]-4-ol
• 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol, 95%
• MFCD18313432
• 4-(2-CHLORO-4-ETHOXYPHENYL)-2-METHYLPHENOL
• 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol

• MDL： MFCD18313432
• Inchi： 1S/C15H15ClO2/c1-3-18-12-5-6-13(14(16)9-12)11-4-7-15(17)10(2)8-11/h4-9,17H,3H2,1-2H3
• InChI Key： PUSUOFAPSVZYBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C)C=1)O)OCC

Computed Properties

• Exact Mass: 262.0760574Da
• Monoisotopic Mass: 262.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol

4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol (CAS No. 1261962-88-2): An Overview of a Promising Compound in Medicinal Chemistry

4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol (CAS No. 1261962-88-2) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 1261962-88-2, is characterized by its complex aromatic structure, which includes a chloro-substituted and ethoxy-substituted phenyl group attached to a 2-methylphenol moiety. The combination of these functional groups endows the molecule with a diverse range of chemical properties, making it a valuable candidate for various research and development activities.

The synthesis of 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol typically involves multi-step reactions, including substitution and coupling processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization and application in pharmaceuticals. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to yield high purity and yield of the desired product.

In terms of its physicochemical properties, 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol exhibits a molecular weight of approximately 303.79 g/mol and is generally soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for various biological assays and in vitro studies. Additionally, the compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activity of 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol has been a focal point of numerous research efforts. Preliminary studies have indicated that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, recent research has also explored the potential anticancer properties of 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol. In vitro studies using various cancer cell lines have demonstrated that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has shown significant activity against breast cancer cells, colorectal cancer cells, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

To further validate these findings, several preclinical studies have been conducted using animal models. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol. For instance, oral administration of the compound in rodent models has resulted in favorable bioavailability and distribution profiles, with minimal toxicity observed at therapeutic doses. These results are encouraging and support the advancement of this compound into clinical trials.

In addition to its therapeutic potential, 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol has also been investigated for its use as a chemical probe in academic research. Its unique structure allows it to interact with specific protein targets, making it a useful tool for studying protein function and signaling pathways. For example, it has been used to investigate the role of certain enzymes in metabolic pathways and to identify novel drug targets for various diseases.

The environmental impact of 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol is another important consideration. While preliminary assessments suggest that it has low environmental persistence and toxicity, ongoing studies are being conducted to ensure its safe use in industrial and pharmaceutical applications. These studies include evaluations of biodegradability, ecotoxicity, and potential accumulation in ecosystems.

In conclusion, 4-(2-Chloro-4-ethoxyphenyl)-2-methylphenol (CAS No. 1261962-88-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.